1-(1-benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride
Overview
Description
1-(1-Benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride is a chemical compound with the molecular formula C11H13N3.2ClH and a molecular weight of 260.17 g/mol . This compound is characterized by the presence of a benzyl group attached to a pyrazole ring, which is further connected to a methanamine group. It is commonly used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of 1-(1-benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride typically involves the following steps:
Formation of the Pyrazole Ring: The initial step involves the synthesis of the pyrazole ring, which can be achieved through the reaction of hydrazine with a 1,3-diketone.
Benzylation: The pyrazole ring is then benzylated using benzyl chloride in the presence of a base such as sodium hydroxide.
Amination: The benzylated pyrazole undergoes amination with formaldehyde and ammonium chloride to form the methanamine group.
Formation of Dihydrochloride Salt: Finally, the compound is converted into its dihydrochloride salt form by reacting with hydrochloric acid.
Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of automated synthesis equipment to scale up the production process.
Chemical Reactions Analysis
1-(1-Benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.
Common reagents and conditions used in these reactions include organic solvents like ethanol or dichloromethane, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(1-Benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds, which are of interest in medicinal chemistry and materials science.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an enzyme inhibitor or receptor modulator.
Mechanism of Action
The mechanism of action of 1-(1-benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor, binding to the active site of enzymes and preventing their normal function. It can also interact with cellular receptors, modulating signal transduction pathways and affecting cellular processes. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions .
Comparison with Similar Compounds
1-(1-Benzyl-1H-pyrazol-5-yl)methanamine dihydrochloride can be compared with other similar compounds, such as:
1-(3-Methyl-1H-pyrazol-5-yl)methanamine hydrochloride: This compound has a similar pyrazole structure but with a methyl group instead of a benzyl group.
(1-Methyl-1H-pyrazol-5-yl)methanamine: This compound lacks the benzyl group and has a simpler structure.
The uniqueness of this compound lies in its benzyl group, which can influence its chemical reactivity and biological activity, making it a valuable compound for various research applications .
Properties
CAS No. |
2445794-05-6 |
|---|---|
Molecular Formula |
C11H15Cl2N3 |
Molecular Weight |
260.2 |
Purity |
95 |
Origin of Product |
United States |
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